Cas no 56682-41-8 (5,10-Octadecadiynoic acid, methyl ester)

56682-41-8 structure
Product name:5,10-Octadecadiynoic acid, methyl ester
5,10-Octadecadiynoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5,10-Octadecadiynoic acid, methyl ester
- methyl octadeca-5,10-diynoate
- DTXSID30706265
- 56682-41-8
-
- Inchi: InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-8,11-13,16-18H2,1-2H3
- InChI Key: CODNDJFADOOCIV-UHFFFAOYSA-N
- SMILES: CCCCCCCC#CCCCC#CCCCC(OC)=O
Computed Properties
- Exact Mass: 290.2247
- Monoisotopic Mass: 290.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 6.2
Experimental Properties
- PSA: 26.3
5,10-Octadecadiynoic acid, methyl ester Related Literature
-
Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
-
Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
-
Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
-
L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
-
Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
56682-41-8 (5,10-Octadecadiynoic acid, methyl ester) Related Products
- 1120-32-7(Stearolic Acid Methyl Ester)
- 2777-66-4(Methyl 10-Undecynoate)
- 1803480-24-1(2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine)
- 2060057-47-6(3,5,5-Trimethyloxolan-3-amine)
- 1779409-68-5(3-(2-Aminopropan-2-yl)oxolan-3-ol)
- 171176-75-3(Isovaline, 4-cyano-N-[(1,1-dimethylethoxy)carbonyl]- (9CI))
- 91896-84-3(2-(3,4-Dichlorophenyl)propan-2-amine)
- 879291-27-7(2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 68982-23-0(2,4-Diazabicyclo[3.1.0]hexane-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester)
- 109839-74-9(3-(3-Bromopropyl)pyridine hydrobromide)
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
